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CAS No.: 61086-18-8

Cat. No.: S581601

Introduction to Noralfentanil

Noralfentanil, with the chemical formula C16H24N202, is a known metabolite of the potent synthetic opioid
alfentanil [1] [2]. In humans, the main metabolic pathway for alfentanil is N-dealkylation at the piperidine
nitrogen, forming noralfentanil, which can account for approximately 30% of the administered dose [3]. Its
identification in biological samples is crucial in clinical and forensic toxicology, particularly for confirming

alfentanil use or exposure [4].

Chemical and Physical Properties

The table below summarizes the key chemical identifiers and predicted properties of noralfentanil:

Property Value /| Description

IUPAC Name N-[4-(methoxymethyl)piperidin-4-yl]-N-phenylpropanamide [1]

CAS Number 61086-18-8 [2]

Molecular Weight 276.374 g/mol (Average); 276.183778022 g/mol (Monoisotopic)
[1]

Molecular Formula C16H24N202 [1] [2]
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Property Value |/ Description

SMILES CCC(=0O)N(C1=CC=CC=C1)C1(COC)CCNCC1 [1]
LogP 1.68 2]

Water Solubility 1.63 mg/mL (Predicted) [1]

Collision Cross Section (CCS) 164.634 A2 (Predicted by DeepCCS 1.0) [1]
[M+H]+

Analytical Protocol for Noralfentanil by LC-MS

This protocol outlines a method for detecting and confirming noralfentanil in solution using liquid
chromatography-mass spectrometry (LC-MS), synthesizing information from application notes and recent

metabolic studies.

Materials and Reagents

¢ Noralfentanil Reference Standard: Certified solution, 1.0 mg/mL in methanol (as free base), stored
at -20°C [4].

e Mobile Phase A: Ultrapure water with 0.1% Formic Acid [5].

e Mobile Phase B: Acetonitrile with 0.1% Formic Acid [5].

e Equipment: Volumetric flasks, micropipettes, and vials compatible with the LC-MS system.

Instrumentation and Conditions

The table below details the suggested instrumental parameters:

Parameter Configuration
Chromatography System Ultra-High-Pressure Liquid Chromatography (UHPLC)
Mass Spectrometer Q Exactive HF Hybrid Quadrupole-Orbitrap [5]
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Parameter Configuration

Chromatographic Column ACQUITY UPLC HSS T3 (150 mm x 2.1 mm, 1.8 uym) [5]
Column Temperature 30 °C [9]

Flow Rate 0.3 mL/min [5]

Injection Volume 1-10 pL (method-dependent)

| Mobile Phase Gradient | + 0-1.0 min: Hold at 1% B ¢ 1.0-8.0 min: Ramp to 99% B + 8.0-10.0 min: Hold at
99% B + 10.0-10.1 min: Ramp to 1% B ¢ 10.1-12.0 min: Re-equilibrate at 1% B [5] | | Ionization Mode |
Positive Electrospray lonization (ESI+) [5] | | Data Acquisition | Full-scan and/or Targeted SIM/t-MS? |

Sample Preparation Procedure

o Standard Dilution: Allow the certified reference standard to reach room temperature. Gently vortex.
Prepare a serial dilution in methanol or a methanol-water mixture to create a calibration curve (e.g.,
concentrations from 1 ng/mL to 1000 ng/mL).

¢ Quality Control (QC): Prepare QC samples at low, medium, and high concentrations within the
calibration range.

e Sample Injection: Transfer the prepared standards, QCs, and unknown samples into appropriate LC
vials for injection.

Alternative HPLC Method

An alternative reversed-phase HPLC method has been reported, utilizing a Newcrom R1 column with a
mobile phase containing acetonitrile, water, and phosphoric acid. For mass spectrometry compatibility,

phosphoric acid should be replaced with formic acid [2].

Data Analysis and Workflow

The following diagram illustrates the complete experimental workflow for analyzing neralfentanil, from

sample preparation to data interpretation:
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Start Analysis

Result Confirmation
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Safety and Regulatory Considerations

¢ Handling: Noralfentanil is a controlled substance metabolite and should be handled with extreme
care in a certified laboratory.

¢ Personal Protective Equipment (PPE): Wear a lab coat, gloves, and safety glasses.

e Waste Disposal: Dispose of all organic solvents and chemical waste according to institutional

regulations for hazardous materials.
e Certification: Using certified reference materials, like the Cerilliant standard, ensures accuracy and

reliability for quantitative applications in forensic and clinical analysis [4].

Key Applications in Research
The primary application of a noralfentanil reference standard is in the field of toxicology and drug
metabolism:

¢ Metabolic Profiling: To identify and quantify noralfentanil as a major human metabolite in studies
investigating the biotransformation of alfentanil [3].

e Toxicology and Forensics: To confirm alfentanil use or exposure in various biological samples (e.g.,
urine, blood) for clinical toxicology, forensic analysis, and pain prescription monitoring programs [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Noralfentanil reference standard preparation]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b581601#noralfentanil-reference-

standard-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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